Cas no 32452-46-3 (Piperidine, 3,5-dimethyl-, (3R,5R)-rel-)

• Product Name: Piperidine, 3,5-dimethyl-, (3R,5R)-rel-
• CAS No: 32452-46-3
• MF: C₇H₁₅N
• MW: 113.200701951981
• MDL: MFCD34602359
• CID: 1451131
• PubChem ID: 641102
• Update Time: 2025-10-29

Piperidine, 3,5-dimethyl-, (3R,5R)-rel- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 3,5-dimethyl-, (3R,5R)-rel-
• 3α,5β-Dimethylpiperidine
• trans-3,5-Dimethyl-piperidine
• 32452-46-3
• (3R,5R)-3,5-dimethylpiperidine
• piperidine, 3,5-dimethyl-, (3R,5R)-
• SCHEMBL1427994
• InChI=1/C7H15N/c1-6-3-7(2)5-8-4-6/h6-8H,3-5H2,1-2H3/t6-,7-/m1/s
• 1400912-79-9
• AKOS006357854
• Q40838077
• rel-(3R,5R)-3,5-dimethylpiperidine

• MDL： MFCD34602359
• Inchi： 1S/C7H15N/c1-6-3-7(2)5-8-4-6/h6-8H,3-5H2,1-2H3/t6-,7-/m1/s1
• InChI Key： IDWRJRPUIXRFRX-RNFRBKRXSA-N
• SMILES： N1C[C@H](C)C[C@@H](C)C1

Computed Properties

• Exact Mass: 113.120449483g/mol
• Monoisotopic Mass: 113.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 62.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 12Ų

Additional information on Piperidine, 3,5-dimethyl-, (3R,5R)-rel-

Piperidine, 3,5-dimethyl-, (3R,5R)-rel-: A Comprehensive Overview

The compound Piperidine, 3,5-dimethyl-, (3R,5R)-rel-, also identified by the CAS Registry Number 32452-46-3, is a significant organic molecule with a rich history in chemical research and industrial applications. This compound belongs to the class of piperidines, which are six-membered nitrogen-containing heterocycles. The specific stereochemistry of this compound, denoted by the (3R,5R)-rel configuration, plays a crucial role in its properties and reactivity.

Recent advancements in synthetic chemistry have led to more efficient methods for the production of Piperidine, 3,5-dimethyl-, (3R,5R)-rel-. Researchers have explored various catalytic pathways and asymmetric synthesis techniques to achieve high yields and enantiomeric excess. These developments have not only enhanced the scalability of production but also opened new avenues for its application in pharmaceuticals and materials science.

In the pharmaceutical industry, Piperidine, 3,5-dimethyl-, (3R,5R)-rel- has been investigated as a potential precursor for bioactive molecules. Its unique structure allows for versatile functionalization, making it a valuable building block in drug discovery programs. Recent studies have highlighted its role in the development of novel antibiotics and anti-inflammatory agents.

Beyond pharmaceuticals, this compound has found applications in polymer chemistry. Its ability to act as a catalyst in certain polymerization reactions has been a focal point of recent research. Scientists have demonstrated that Piperidine, 3,5-dimethyl-, (3R,5R)-rel- can significantly improve the mechanical properties of polymers used in advanced materials.

The environmental impact of synthesizing and using this compound has also come under scrutiny. Efforts are being made to develop greener synthesis routes that minimize waste and energy consumption. These sustainable practices align with the growing demand for eco-friendly chemical processes across various industries.

In conclusion, Piperidine, 3,5-dimethyl-, (3R,5R)-rel- continues to be a subject of intense research due to its diverse applications and potential for innovation. As new findings emerge from cutting-edge studies, this compound is poised to play an even more critical role in advancing modern chemistry.